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Compound of Interest

Compound Name: L-767679

Cat. No.: B1674090 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for L-767679 was found. The following

disposal procedures are based on general best practices for handling and disposing of novel

research compounds in a laboratory setting. Researchers, scientists, and drug development

professionals must consult with their institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with all local, state, and federal

regulations. The information provided here is for illustrative purposes and should not be

considered a substitute for a formal risk assessment and adherence to established institutional

protocols.

The proper disposal of any research chemical is paramount to ensuring the safety of laboratory

personnel and minimizing environmental impact. For a compound like L-767679, where specific

public disposal information is not readily available, a conservative approach adhering to the

principles of hazardous waste management is required.

Quantitative Data for General Laboratory Waste
For novel research compounds, all waste should be treated as hazardous unless explicitly

determined otherwise by a qualified safety professional. The following table summarizes key

quantitative parameters for managing chemical waste in a laboratory setting.
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Parameter Guideline Rationale

Satellite Accumulation Area

(SAA) Volume Limit

≤ 55 gallons of non-acutely

hazardous waste

Prevents the accumulation of

large quantities of hazardous

materials in the immediate

workspace, reducing the risk of

spills or accidents.

Acutely Hazardous (P-listed)

Waste Limit
≤ 1 quart (liquid) or 1 kg (solid)

Stricter limits for highly toxic

substances to minimize

potential exposure and risk.

Container Headspace

Leave at least 10% of the

container volume as

headspace.

Allows for vapor expansion,

preventing container rupture

due to temperature or pressure

changes.

pH Neutralization Range

Adjust pH to between 6.0 and

9.0 before disposal, if

authorized by EHS for

aqueous non-hazardous

waste.

Minimizes corrosion of

plumbing and protects aquatic

life from extreme pH levels in

wastewater.

General Protocol for the Disposal of L-767679 Waste
The following protocol outlines a general, step-by-step procedure for the disposal of waste

containing the research compound L-767679. This protocol assumes the compound is a solid

or is in a solvent-based solution and should be treated as hazardous waste.

Personnel Protective Equipment (PPE) Required:

Safety Goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Materials Required:
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Designated hazardous waste container (chemically compatible, with a secure lid)

Hazardous waste label

Secondary containment bin

Spill kit for chemical spills

Procedure:

Waste Segregation:

Do not mix waste containing L-767679 with other waste streams unless explicitly

permitted by your institution's EHS department.

Segregate solid waste (e.g., contaminated filter paper, weighing boats) from liquid waste

(e.g., solutions containing L-767679).

Container Preparation:

Select a waste container that is chemically compatible with L-767679 and any solvents

used.

Ensure the container is clean, in good condition, and has a secure, leak-proof lid.

Place a hazardous waste label on the container before adding any waste.

Waste Collection:

Carefully transfer waste into the designated container, avoiding spills and splashes.

For liquid waste, use a funnel to prevent drips.

Do not fill the container beyond 90% capacity to leave adequate headspace.

Labeling:

Complete the hazardous waste label with the following information:
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The words "Hazardous Waste"

Full chemical name: "L-767679" and any other components in the waste stream.

Approximate concentrations and volumes of each component.

The date waste was first added to the container.

The Principal Investigator's name and laboratory location.

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.

The SAA should be in a well-ventilated area, away from heat sources and incompatible

chemicals.

Place the waste container in a secondary containment bin to catch any potential leaks.

Keep the container securely closed at all times, except when adding waste.

Disposal Request:

Once the container is full, or before the accumulation time limit set by your institution is

reached, submit a chemical waste pickup request to your EHS department.

Follow your institution's specific procedures for requesting a waste pickup.

Spill Management:

In the event of a spill, immediately alert personnel in the area.

If the spill is small and you are trained to handle it, use an appropriate chemical spill kit to

clean it up.

All materials used for spill cleanup must be placed in a designated hazardous waste

container.
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For large or uncontrolled spills, evacuate the area and contact your institution's emergency

response team.

Preparation

Waste Collection & Storage

Final Disposal

Contingency

Start: Identify L-767679 Waste

Don Appropriate PPE Spill Occurs

Select & Label
Compatible Waste Container

Transfer Waste to Container
(≤ 90% Full)

Store in Secondary Containment
in Satellite Accumulation Area

Submit Waste
Pickup Request to EHS

EHS Collects Waste
for Final Disposal

End: Proper Disposal

Follow Spill
Cleanup Procedure

Dispose of Cleanup
Materials as Hazardous Waste
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Click to download full resolution via product page

Caption: General workflow for the safe disposal of L-767679 waste.

To cite this document: BenchChem. [Prudent Disposal of Research Compound L-767679: A
General Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674090#l-767679-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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